N-(furan-2-ylmethyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• InChI: InChI=1S/C15H13N3O2S/c19-14(17-10-13-5-2-8-20-13)11-3-1-4-12(9-11)18-7-6-16-15(18)21/h1-9H,10H2,(H,16,21)(H,17,19)
• InChI Key: JXPLXKROCFSZTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CNC2=S)C(=O)NCC3=CC=CO3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

N-(furan-2-ylmethyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide, also known as FTHBI, is an organic compound belonging to the class of benzamides. FTHBI is a heterocyclic compound that has been studied extensively due to its potential applications in the field of medicinal chemistry. It has been used in various scientific research applications such as in the synthesis of pharmaceuticals, in the development of new drugs, and as a potential therapeutic agent for the treatment of various diseases.

Scientific Research Applications

• Thromboxane Synthetase Inhibition : Compounds related to N-(furan-2-ylmethyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide have been studied for their potential as thromboxane synthetase inhibitors. This application is significant in the context of cardiovascular diseases, where thromboxane A2 synthesis plays a crucial role. For example, 1H-imidazol-1-yl-substituted benzo[b]furan compounds demonstrated potent inhibition of TxA2 synthetase in vitro (Cross et al., 1986).

• Synthesis of Heterocyclic Compounds : Research has been conducted on the synthesis of novel heterocyclic compounds using furan and imidazole derivatives, which include the N-(furan-2-ylmethyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide structure. These compounds have shown potential in the field of organic chemistry for their diverse applications, including as building blocks for more complex molecular structures (Patel, Patel, & Shah, 2015).

• Polyimide Synthesis and Adsorbent Applications : Research involving the synthesis of novel polyimides, incorporating imidazole, furan, and benzamide units, has shown that these materials exhibit good thermal stability and solubility in polar organic solvents. These polyimides have been used as effective adsorbents for the removal of dyes and heavy metals from aqueous solutions, showcasing their potential in environmental applications (Rafiee & Mohagheghnezhad, 2018).

• Corrosion Inhibition : Amino acid compounds, including derivatives of benzimidazole with furan substituents, have been studied for their role as corrosion inhibitors. These compounds showed efficacy in preventing corrosion of metals in acidic environments, highlighting their potential in industrial applications (Yadav, Sarkar, & Purkait, 2015).